Cas no 2229396-98-7 (5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-4-carboxylic acid
• CAS No: 2229396-98-7
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5849549
• PubChem ID: 165828840
• Update Time: 2025-11-07

5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-4-carboxylic acid
• EN300-1889416
• 2229396-98-7
• 5-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C14H20N2O5/c1-14(2,3)20-13(19)16-7-5-4-6-10(16)11-9(12(17)18)8-15-21-11/h8,10H,4-7H2,1-3H3,(H,17,18)
• InChI Key： XBKFMBFQATZHFX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1=C(C(=O)O)C=NO1)=O

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-4-carboxylic acid

Introduction to 5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic Acid (CAS No: 2229396-98-7)

5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic acid

CAS No. 2229396-98-7 is a significant compound in the realm of pharmaceutical chemistry, particularly in the development of bioactive molecules. This compound belongs to the oxazole class, which is well-documented for its diverse pharmacological properties. The presence of a piperidine ring and a tert-butoxycarbonyl (Boc) group in its structure imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The structural features of 5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic acid make it an intriguing candidate for further investigation in medicinal chemistry. The oxazole ring is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding. Additionally, the Boc group provides a protective function for the amine functionality, allowing for selective modifications during synthetic processes.

In recent years, there has been growing interest in oxazole derivatives due to their potential applications in treating various diseases. For instance, studies have shown that oxazole-based compounds exhibit antimicrobial and anti-inflammatory properties. The piperidine moiety enhances the solubility and bioavailability of these molecules, making them more suitable for therapeutic use. This combination of structural elements positions 5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic acid as a promising candidate for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions, including condensation and cyclization processes. The Boc protection strategy ensures that the reactive amine group remains intact until it is needed for further functionalization. This level of control over reactivity is essential in drug development, where precision is key to achieving the desired pharmacological effects.

Recent advancements in computational chemistry have also contributed to the understanding of how 5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to certain enzymes and receptors, suggesting its potential as a lead molecule in drug discovery. These computational insights are complemented by experimental data from various laboratories, providing a comprehensive view of its pharmacological profile.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It can also serve as a building block for more complex molecules with enhanced therapeutic properties. For example, derivatives of this compound have been explored for their ability to modulate neural activity, offering potential treatments for neurological disorders. The combination of structural features makes it a versatile scaffold for innovation in medicinal chemistry.

In conclusion, 5-{1-(tert-butoxycarbonylpiperidin-2-yl)}-1,2-oxazole-4-carboxylic acid (CAS No: 2229396-98-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reported pharmacological properties make it an attractive candidate for further investigation. As synthetic methods and computational tools continue to evolve, the applications of this compound are expected to expand, contributing to the development of novel therapeutic agents.